Cas no 67314-34-5 (Hexa-O-acetylmaltal)

• Product Name: Hexa-O-acetylmaltal
• CAS No: 67314-34-5
• MF: C₂₄H₃₂O₁₅
• MW: 560.501889228821
• CID: 509234
• Update Time: 2025-04-19

Hexa-O-acetylmaltal Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 3,6-diacetate
• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, 3...
• Hexa-O-acetylmaltal
• HEXA-O-ACETYL-MALTAL
• (2R,3R,4S,5R,6R)-2-((2R,3S,4R)-4-acetoxy-2-(acetoxymethyl)-3,4-dihydro-2H-pyran-3-yloxy)-6-(acetoxymethyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2',3,3',4',6,6'-hexa-O-acetyl-D-maltal
• 3,6,2',3',4',6'-hexa-O-acetyl-D-maltal
• AC1MC1U8
• AG-G-54490
• CTK8G0171
• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-, diacetate (9CI)
• hexa-O-acetyl-D-maltal
• per-O-acetyl-D-maltal

• Inchi： 1S/C24H32O15/c1-11(25)32-9-18-20(17(7-8-31-18)34-13(3)27)39-24-23(37-16(6)30)22(36-15(5)29)21(35-14(4)28)19(38-24)10-33-12(2)26/h7-8,17-24H,9-10H2,1-6H3/t17-,18-,19-,20+,21-,22+,23-,24-/m1/s1
• InChI Key： RCDAESHZJBZWAW-LYDSDTOKSA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@@H]([C@H]([C@H]1O[C@H]1[C@@H](C=CO[C@@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

Hexa-O-acetylmaltal Security Information

• Safety Instruction： 24/25
• Risk Phrases：R24/25
• Safety Term：S24/25